Cas no 61348-81-0 (Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)-)

• Product Name: Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)-
• CAS No: 61348-81-0
• MF: C₁₃H₅N₅O₁₀
• MW: 391.206302404404
• CID: 482990
• PubChem ID: 71396698
• Update Time: 2025-04-19

Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)-
• (4-nitro-2-nitrosophenyl)-(2,4,6-trinitrophenyl)methanone
• 61348-81-0
• DTXSID40818242
• (4-Nitro-2-nitrosophenyl)(2,4,6-trinitrophenyl)methanone

• Inchi： 1S/C13H5N5O10/c19-13(8-2-1-6(15(21)22)3-9(8)14-20)12-10(17(25)26)4-7(16(23)24)5-11(12)18(27)28/h1-5H
• InChI Key： MTWFKLNZPWKYKX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1N=O)[N+](=O)[O-])C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 391.00365
• Monoisotopic Mass: 391.00364137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 230Ų

Experimental Properties

• PSA: 219.06